2-Nitro-N-[(2S,3R)-6-oxo-2-piperidin-4-ylpiperidin-3-yl]benzenesulfonamide

• IUPAC Name: 2-nitro-N-[(2S,3R)-6-oxo-2-piperidin-4-ylpiperidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C16H22N4O5S/c21-15-6-5-12(16(18-15)11-7-9-17-10-8-11)19-26(24,25)14-4-2-1-3-13(14)20(22)23/h1-4,11-12,16-17,19H,5-10H2,(H,18,21)/t12-,16+/m1/s1
• InChI Key: HIPUKONDVYMLAB-WBMJQRKESA-N
• Canonical SMILES: C1CC(=O)NC(C1NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])C3CCNCC3
• Isomeric SMILES: C1CC(=O)N[C@H]([C@@H]1NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])C3CCNCC3
• Molecular Formula: C16H22N4O5S
• Molecular Weight: 382.4 g/mol

Description

Nitro compounds are a very important class of nitrogen derivatives. The nitro group, −NO2, is a hybrid of two equivalent resonance structures.

Synthesis Analysis

Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and by oxidation of primary amines.

Molecular Structure Analysis

The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures. The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen.

Chemical Reactions Analysis

Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase. In contrast, direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase.

Physical And Chemical Properties Analysis

The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight. Nitro groups of nitroalkanes can be identified by strong infrared bands.